N-[3-[[5-Cyclopropyl-2-[[4-(4-morpholinyl)phenyl]amino]-4-pyrimidinyl]amino]propyl]cyclobutanecarboxamide hydrochloride

• IUPAC Name: N-[3-[[5-cyclopropyl-2-(4-morpholin-4-ylanilino)pyrimidin-4-yl]amino]propyl]cyclobutanecarboxamide;hydrochloride
• InChI: InChI=1S/C25H34N6O2.ClH/c32-24(19-3-1-4-19)27-12-2-11-26-23-22(18-5-6-18)17-28-25(30-23)29-20-7-9-21(10-8-20)31-13-15-33-16-14-31;/h7-10,17-19H,1-6,11-16H2,(H,27,32)(H2,26,28,29,30);1H
• InChI Key: BOBHGYDEKISHIZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(=O)NCCCNC2=NC(=NC=C2C3CC3)NC4=CC=C(C=C4)N5CCOCC5.Cl
• Molecular Formula: C25H35ClN6O2
• DSSTOX Substance ID: DTXSID801022530
• Molecular Weight: 487.0 g/mol
• CAS RN: 1190377-79-7

Description

N-[3-[[5-Cyclopropyl-2-[[4-(4-morpholinyl)phenyl]amino]-4-pyrimidinyl]amino]propyl]cyclobutanecarboxamide hydrochloride (also known as MRT-68601 hydrochloride) is a chemical compound with the molecular formula C25H35ClN6O2 . It was first created in 2009 and has been studied for its potential pharmacological properties.

Molecular Structure Analysis

The molecular structure of MRT-68601 hydrochloride consists of a cyclobutanecarboxamide core with appended functional groups. The compound contains a cyclopropyl ring, a pyrimidine ring, and a morpholine moiety. The presence of these structural elements likely contributes to its biological activity.

Scientific Research Applications

Molecular Structure and Crystallography

The compound N-[3-[[5-Cyclopropyl-2-[[4-(4-morpholinyl)phenyl]amino]-4-pyrimidinyl]amino]propyl]cyclobutanecarboxamide hydrochloride exhibits structural significance, particularly in crystallography and molecular synthesis. In one study, researchers synthesized a related compound with antiproliferative activity by condensing specific acid with morpholino-1H-indazol-3-amine. The crystal structure was determined, revealing significant inhibitory activity against certain cancer cell lines (Lu et al., 2021).

Radiochemistry and Imaging

In the field of radiochemistry and imaging, derivatives of the compound have been developed for potential applications in medical imaging. For instance, a PET agent for imaging the LRRK2 enzyme in Parkinson's disease was synthesized using a reference standard related to this compound. The process involved multiple steps, including synthesis from specific precursor compounds and achieving a high radiochemical yield, indicating the compound's potential in PET imaging applications (Wang et al., 2017).

Antimicrobial and Antifungal Activity

Research into related morpholine and pyrimidine derivatives has shown that these compounds possess promising antimicrobial and antifungal properties. For example, novel heterocyclic compounds containing cyclopenta[d]thieno[2,3-b]pyridine moiety and related fused heterocycles were synthesized, demonstrating significant antibacterial and antifungal activities in vitro. This highlights the potential of this compound derivatives in developing new antimicrobial agents (Zaki et al., 2020).

Mechanism of Action

Target of Action

The primary target of N-[3-[[5-Cyclopropyl-2-[[4-(4-morpholinyl)phenyl]amino]-4-pyrimidinyl]amino]propyl]cyclobutanecarboxamide hydrochloride, also known as MRT-68601 HCl, is TANK-binding kinase-1 (TBK1) . TBK1 is a key player in the regulation of cell survival and autophagy, a process that cells use to degrade and recycle their components .

Mode of Action

MRT-68601 HCl acts as a potent inhibitor of TBK1 . It binds to TBK1 and inhibits its activity, which in turn affects the downstream processes that are regulated by this kinase .

Biochemical Pathways

By inhibiting TBK1, MRT-68601 HCl affects the autophagy pathway . Specifically, it inhibits the formation of autophagosomes in lung cancer cells . Autophagosomes are vesicles that capture cellular components for degradation, and their formation is a key step in the process of autophagy .

Pharmacokinetics

It is known that the compound is soluble in water and dmso, which suggests that it may have good bioavailability .

Result of Action

The inhibition of TBK1 by MRT-68601 HCl and the subsequent disruption of autophagy can have various molecular and cellular effects. For instance, it has been shown to inhibit the formation of autophagosomes in lung cancer cells . This could potentially affect the survival and proliferation of these cells.

Action Environment

Like all chemical compounds, its stability, solubility, and bioavailability could potentially be influenced by factors such as temperature, ph, and the presence of other chemicals .

Q & A

Q1: The research paper highlights the neuroprotective effects of Melanocortin 1 Receptor activation in a rat model of subarachnoid hemorrhage. Could you elaborate on how this receptor activation leads to a reduction in neuroinflammation, as indicated by the research findings?

A1: While the provided abstract doesn't specify the exact Melanocortin 1 Receptor agonist used, the research demonstrates that activating this receptor can significantly reduce neuroinflammation following a subarachnoid hemorrhage []. The study links this anti-inflammatory effect to the suppression of the AMPK/TBK1/NF-κB pathway, a critical signaling cascade involved in inflammatory responses within the brain. By inhibiting this pathway, Melanocortin 1 Receptor activation potentially mitigates the inflammatory cascade triggered by the hemorrhage, thereby reducing neuronal damage and improving outcomes.